Cas no 1261895-29-7 (6-(5-Chloro-2-methoxyphenyl)-2-formylphenol)

6-(5-Chloro-2-methoxyphenyl)-2-formylphenol is a specialized organic compound featuring a chloro-methoxy-substituted phenyl ring linked to a formylphenol moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for pharmaceuticals and fine chemicals. The presence of both aldehyde and hydroxyl groups offers versatile functionalization potential, enabling selective modifications for targeted applications. Its well-defined aromatic system and electron-withdrawing substituents enhance stability and facilitate controlled reactions. The compound is typically synthesized under rigorous conditions to ensure high purity, making it suitable for research and industrial processes requiring precise molecular scaffolds. Proper handling is advised due to its reactive functional groups.
6-(5-Chloro-2-methoxyphenyl)-2-formylphenol structure
1261895-29-7 structure
Product Name:6-(5-Chloro-2-methoxyphenyl)-2-formylphenol
CAS No:1261895-29-7
MF:C14H11ClO3
MW:262.688343286514
MDL:MFCD18314809
CID:2761867
PubChem ID:53220540
Update Time:2025-10-30

6-(5-Chloro-2-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

    • 1261895-29-7
    • MFCD18314809
    • 5'-Chloro-2-hydroxy-2'-methoxy[1,1'-biphenyl]-3-carbaldehyde
    • DTXSID00685270
    • 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol, 95%
    • 6-(5-CHLORO-2-METHOXYPHENYL)-2-FORMYLPHENOL
    • 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol
    • MDL: MFCD18314809
    • Inchi: 1S/C14H11ClO3/c1-18-13-6-5-10(15)7-12(13)11-4-2-3-9(8-16)14(11)17/h2-8,17H,1H3
    • InChI Key: FDGSYCMHIKYPIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C=CC=C(C=O)C=1O)OC

Computed Properties

  • Exact Mass: 262.0396719Da
  • Monoisotopic Mass: 262.0396719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų

6-(5-Chloro-2-methoxyphenyl)-2-formylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320961-5 g
6-(5-Chloro-2-methoxyphenyl)-2-formylphenol, 95%; .
1261895-29-7 95%
5g
€1159.00 2023-04-26
abcr
AB320961-5g
6-(5-Chloro-2-methoxyphenyl)-2-formylphenol, 95%; .
1261895-29-7 95%
5g
€1159.00 2025-04-21

Additional information on 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol

Recent Advances in the Study of 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol (CAS: 1261895-29-7)

6-(5-Chloro-2-methoxyphenyl)-2-formylphenol (CAS: 1261895-29-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological effects, and future research directions.

The compound's unique structure, featuring a chloro-methoxy phenyl group and a formylphenol moiety, has been the subject of extensive investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular conformation and stability. Additionally, computational modeling studies have provided valuable insights into its electronic properties and potential interactions with biological targets, such as enzymes and receptors.

Recent in vitro studies have demonstrated that 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol exhibits promising biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Another study highlighted its ability to scavenge free radicals, which could be leveraged for the development of novel antioxidants.

In the context of drug discovery, 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol has been explored as a scaffold for the synthesis of derivatives with enhanced pharmacological properties. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, enabling the design of more potent analogs. For example, modifications to the formylphenol moiety have been shown to improve binding affinity to specific enzyme targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory diseases.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic profile using prodrug strategies and nanoformulations to enhance its delivery and efficacy.

In conclusion, 6-(5-Chloro-2-methoxyphenyl)-2-formylphenol represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its multifaceted biological activities and potential for structural modifications make it a valuable candidate for further research and development. Future studies should prioritize in vivo evaluations and clinical trials to fully realize its therapeutic potential. This research brief underscores the importance of continued investigation into this compound and its derivatives, which could lead to breakthroughs in the treatment of various diseases.

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